Cas no 946784-47-0 (4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline)

• Product Name: 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline
• CAS No: 946784-47-0
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• MDL: MFCD08687909
• CID: 3045563
• PubChem ID: 26189893
• Update Time: 2025-07-23

4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline
• 946784-47-0
• AKOS000214859

• MDL： MFCD08687909
• Inchi： 1S/C13H9F4NO/c14-10-3-1-2-4-12(10)19-8-5-6-11(18)9(7-8)13(15,16)17/h1-7H,18H2
• InChI Key： HEKLMSKCXDEVRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N)OC1C=CC=CC=1F)(F)F

Computed Properties

• Exact Mass: 271.06202656g/mol
• Monoisotopic Mass: 271.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline

Professional Introduction to Compound with CAS No. 946784-47-0 and Product Name: 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline

The compound with the CAS number 946784-47-0 and the product name 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluorophenoxyl group and a trifluoromethyl substituent makes this compound a promising candidate for further exploration, particularly in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms. The introduction of fluorine into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs, often leading to improved efficacy and reduced toxicity. The fluorophenoxyl moiety in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in various drug candidates. This feature is especially relevant in the context of developing treatments for complex diseases such as cancer and neurodegenerative disorders.

The trifluoromethyl group, another key structural element, further contributes to the compound's potential as a pharmaceutical intermediate. This substituent is known for its ability to increase lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating both the fluorophenoxyl and trifluoromethyl groups, the compound with CAS No. 946784-47-0 exhibits a balanced profile that makes it an attractive scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that compounds containing fluorine atoms often exhibit superior pharmacological properties compared to their non-fluorinated counterparts. The structural motif of 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline aligns well with these findings, suggesting that it could serve as a valuable building block for the synthesis of new drugs.

One particularly exciting application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and survival. Dysregulation of kinase activity is implicated in numerous diseases, most notably cancer. The ability of 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline to modulate kinase activity has been explored in several preclinical studies. These studies have shown that derivatives of this compound can effectively inhibit specific kinases while maintaining high selectivity, thereby minimizing off-target effects.

Another area where this compound shows promise is in the treatment of infectious diseases. The growing threat of antibiotic resistance has necessitated the development of novel antimicrobial agents. The unique chemical properties of 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline make it a suitable candidate for designing new antibiotics that can overcome existing resistance mechanisms. Preliminary experiments have indicated that certain derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi.

The synthesis of 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline involves several key steps that highlight its complexity and synthetic challenge. The introduction of both the fluorophenoxyl and trifluoromethyl groups requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

In conclusion, the compound with CAS No. 946784-47-0 and the product name 4-(2-Fluorophenoxy)-2-(trifluoromethyl)aniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug development. The presence of both the fluorophenoxyl group and the trifluoromethyl substituent enhances its potential as a therapeutic agent, particularly in treating complex diseases such as cancer and infectious disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.